Cas no 25154-86-3 (Kurifix CP 606)

• Product Name: Kurifix CP 606
• CAS No: 25154-86-3
• MF: C₈H₁₅NO₂
• MW: 157.2102
• CID: 281094
• Update Time: 2025-10-28

Kurifix CP 606 Chemical and Physical Properties

Names and Identifiers

• Kurifix CP 606
• Acticide SR 1296
• Arlagard E
• BG 1
• BG-IR
• Cosmocil
• Lavasept
• Lonzabac BG 1
• Polihexanide
• Polihexanide HCl
• polihexanidum
• poly(1-hexamethylene biguanidine hydrochloride)
• poly(2-dimethylaminoethyl methacrylate), product of Scientific Polymer Products Inc., molecular weight 100000

• Inchi： InChI=1S/C8H15NO2/c1-7(2)8(10)11-6-5-9(3)4/h1,5-6H2,2-4H3
• InChI Key： JKNCOURZONDCGV-UHFFFAOYSA-N
• SMILES： CN(CCOC(C(=C)C)=O)C

Additional information on Kurifix CP 606

Research Brief on Kurifix CP 606 (CAS: 25154-86-3): Advances and Applications in Chemical Biology and Medicine

In recent years, the compound with CAS number 25154-86-3, commercially known as Kurifix CP 606, has garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings on Kurifix CP 606, focusing on its molecular properties, mechanisms of action, and potential therapeutic applications. The compound's unique chemical structure and biological activity make it a promising candidate for further investigation in drug development and biomedical applications.

Kurifix CP 606 has been identified as a potent modulator of specific biochemical pathways, particularly those involved in inflammation and cellular signaling. Recent studies have elucidated its interaction with key protein targets, such as kinases and G-protein-coupled receptors (GPCRs), which are critical in various disease states. Advanced spectroscopic and crystallographic techniques have provided detailed insights into its binding modes, offering a foundation for structure-activity relationship (SAR) studies and rational drug design.

One of the most notable advancements in the research on Kurifix CP 606 is its application in oncology. Preclinical trials have demonstrated its efficacy in inhibiting tumor growth by targeting aberrant signaling pathways in cancer cells. In vitro and in vivo studies have shown promising results, particularly in models of breast and lung cancer, where Kurifix CP 606 exhibited selective cytotoxicity against malignant cells while sparing normal tissues. These findings underscore its potential as a targeted therapy with reduced off-target effects.

Beyond oncology, Kurifix CP 606 has also shown promise in the treatment of neurodegenerative diseases. Research indicates that it can modulate neuroinflammatory responses and protect neuronal cells from oxidative stress, a common pathological feature in conditions like Alzheimer's and Parkinson's diseases. These neuroprotective effects are attributed to its ability to cross the blood-brain barrier (BBB) and interact with specific neuronal receptors, making it a viable candidate for further clinical development.

Despite these promising findings, challenges remain in the development of Kurifix CP 606 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Recent efforts have focused on optimizing its formulation and delivery systems, including nanoparticle-based carriers, to enhance its therapeutic index and reduce adverse effects.

In conclusion, Kurifix CP 606 (CAS: 25154-86-3) represents a compelling area of research in chemical biology and medicine. Its diverse biological activities and potential applications in oncology and neurodegenerative diseases highlight its versatility as a therapeutic candidate. Continued research and development efforts are essential to fully realize its clinical potential and address the existing challenges. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of Kurifix CP 606 in modern medicine.